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Compound of Interest

Compound Name: Ethyl 3-hydroxyoctanoate

Cat. No.: B1594591 Get Quote

An In-depth Technical Guide to Ethyl 3-hydroxyoctanoate: Structure, Properties, and

Applications

Introduction
Ethyl 3-hydroxyoctanoate (CAS No: 7367-90-0) is an organic ester with significant

applications in the flavor and fragrance industry, organic synthesis, and materials science.

Structurally, it is the ethyl ester of 3-hydroxyoctanoic acid, featuring both a hydroxyl and an

ester functional group. This bifunctionality makes it a versatile intermediate for the synthesis of

more complex molecules. It is a colorless to slightly yellow liquid known for its characteristic

wine-like, fruity, and floral aroma.[1] This guide provides a comprehensive overview of its

chemical properties, structure, synthesis, and key applications for researchers and

professionals in drug development and chemical sciences.

Molecular Structure and Stereochemistry
Ethyl 3-hydroxyoctanoate possesses the molecular formula C10H20O3 and a molecular

weight of approximately 188.26 g/mol .[2] The structure's core is an eight-carbon chain

(octanoate) with a hydroxyl (-OH) group at the third carbon position (C3) and an ethyl ester

group at the terminus.

A critical feature of its structure is the chiral center at the C3 carbon. This gives rise to two

distinct stereoisomers, or enantiomers: (R)-ethyl 3-hydroxyoctanoate and (S)-ethyl 3-
hydroxyoctanoate. While specific enantiomers are crucial for certain asymmetric syntheses,
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the compound is commonly supplied and used as a racemic mixture, denoted as (±)-ethyl 3-
hydroxyoctanoate.[3] This stereochemistry is a key area of investigation in studies involving

chiral recognition and asymmetric synthesis.

Caption: Molecular structure of Ethyl 3-hydroxyoctanoate, with the chiral center at C3

denoted by an asterisk.

Physicochemical Properties
The physical and chemical properties of Ethyl 3-hydroxyoctanoate are summarized in the

table below. These properties are essential for its handling, application in formulations, and

prediction of its behavior in chemical reactions.
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Property Value Source(s)

CAS Number 7367-90-0 [2][4][5]

Molecular Formula C10H20O3 [2][3][5]

Molecular Weight 188.26 g/mol [2][3][5]

Appearance
Colorless to slightly yellow,

clear liquid
[1][4]

Odor Profile
Wine-like with fruity and floral

notes
[1][4]

Boiling Point 275-276 °C at 760 mmHg [4]

Flash Point 108.7 °C (228 °F) [4][5]

Density ~0.965 - 0.979 g/cm³ at 25 °C [4][5]

Refractive Index ~1.421 - 1.442 at 20 °C [4][5]

Solubility
Practically insoluble in water;

soluble in ethanol
[4]

InChI Key
VGWUJHSTGYCXQQ-

UHFFFAOYSA-N
[2]

FEMA Number 4453 [4]

JECFA Number 1955

Synthesis and Characterization
General Synthesis Protocol
The most common laboratory-scale synthesis of Ethyl 3-hydroxyoctanoate is through the

esterification of 3-hydroxyoctanoic acid with ethanol. This reaction is typically catalyzed by an

acid or, for a greener approach, an enzyme.

Causality in Experimental Design:
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Catalyst Choice: Acid catalysts (like sulfuric acid) are effective but can lead to side reactions

and require neutralization. Enzymatic catalysts (like lipases) offer high specificity and operate

under milder conditions, which is particularly advantageous for preserving the chirality of the

molecule if starting from an enantiomerically pure acid.

Reaction Conditions: The reaction is an equilibrium process. To drive the reaction towards

the product (the ester), one of the products (water) is typically removed as it forms, often by

azeotropic distillation using a Dean-Stark apparatus.

Purification: Post-reaction, the crude product is typically washed to remove the catalyst and

unreacted acid. Purification via solvent extraction followed by column chromatography is

standard to achieve high purity.

Figure 2: General Synthesis Workflow for Ethyl 3-hydroxyoctanoate
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Caption: A simplified workflow diagram for the synthesis and purification of Ethyl 3-
hydroxyoctanoate.

Spectroscopic Characterization
The structural integrity and purity of synthesized Ethyl 3-hydroxyoctanoate are confirmed

using standard spectroscopic techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H-NMR and ¹³C-NMR are used to verify

the presence of all hydrogen and carbon atoms in their expected chemical environments.

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the key functional groups,

namely the broad hydroxyl (-OH) stretch and the strong carbonyl (C=O) stretch of the ester.

Mass Spectrometry (MS): MS is employed to confirm the molecular weight of the compound

by identifying the molecular ion peak.

Applications in Drug Development and Other
Industries
Ethyl 3-hydroxyoctanoate's unique structure makes it a valuable molecule in several scientific

and industrial domains.

Intermediate in Organic Synthesis
The presence of both a secondary alcohol and an ester group allows Ethyl 3-
hydroxyoctanoate to serve as a versatile building block. These functional groups can be

selectively modified. For instance, the hydroxyl group can be oxidized to a ketone, protected, or

used as a nucleophile, while the ester can be hydrolyzed back to a carboxylic acid or reduced

to a primary alcohol. This versatility is exploited in the synthesis of more complex bioactive

molecules and pharmaceutical intermediates.

Flavor and Fragrance Agent
Its primary commercial application is as a flavoring and fragrance agent. Its pleasant fruity,

wine-like aroma makes it a component in food and beverage formulations.[4] It has been
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assigned FEMA number 4453 and JECFA number 1955, indicating its approval for use in food

products.

Polymer Science and Biocompatible Materials
The structurally related monomer, 3-hydroxyoctanoate, is a key component of medium-chain-

length polyhydroxyalkanoates (PHAs). PHAs are microbial polyesters known for their

biodegradability and biocompatibility. Specifically, poly(3-hydroxyoctanoate) (P(3HO)) is an

elastomeric polymer, in contrast to more rigid short-chain-length PHAs. This has spurred

research into its use in medical applications, such as in dressings for wound healing, where

P(3HO) has shown promise in promoting tissue regeneration without causing significant

inflammation.

Biochemistry and Metabolic Studies
In biochemical contexts, Ethyl 3-hydroxyoctanoate can act as a substrate for enzymes like

esterases, which hydrolyze it into 3-hydroxyoctanoic acid and ethanol. These products can

then enter various metabolic pathways. Its structural similarity to bioactive lipids also makes it a

compound of interest for studying lipid metabolism and related cellular processes.[6]

Conclusion
Ethyl 3-hydroxyoctanoate is a multifaceted chemical compound whose value extends from

the sensory world of flavors to the complex demands of organic synthesis and biomedical

materials. Its chiral nature, combined with its dual functionality, provides a rich platform for

chemical manipulation. For researchers in drug development, it represents a valuable chiral

building block, while in materials science, it is linked to the production of advanced

biocompatible polymers. A thorough understanding of its properties and synthesis is therefore

crucial for leveraging its full potential across these diverse scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.echemi.com/products/pd180914122633-ethyl-3-hydroxyoctanoate.html
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C10H20O3/c1-3-5-6-7-9(11)8-10(12)13-4-2/h9,11H,3-8H2,1-2H3
https://precision.fda.gov/ginas/app/ui/substances/cc8a6046-62da-44f8-a4c6-312c977985a6
http://www.thegoodscentscompany.com/data/rw1447761.html
https://www.lookchem.com/ProductWholeProperty_LCPL113081.htm
https://foodb.ca/compounds/FDB021754
https://www.benchchem.com/product/b1594591#ethyl-3-hydroxyoctanoate-chemical-properties-and-structure
https://www.benchchem.com/product/b1594591#ethyl-3-hydroxyoctanoate-chemical-properties-and-structure
https://www.benchchem.com/product/b1594591#ethyl-3-hydroxyoctanoate-chemical-properties-and-structure
https://www.benchchem.com/product/b1594591#ethyl-3-hydroxyoctanoate-chemical-properties-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1594591?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

